A review of the recent progress on direct heterogeneous catalytic CO2 hydrogenation to gasoline-range hydrocarbons

EES Catalysis Pub Date: 2023-04-26 DOI: 10.1039/D3EY00026E

Abstract

Since climate change and the energy crisis have imposed a growing threat to the living environment, the chemical conversion of carbon dioxide (CO2) with green hydrogen into gasoline-range hydrocarbons is promising for the mitigation of CO2 emissions and the storage of renewable energy. This review provides a comprehensive view of recent advances in the production of gasoline-range hydrocarbons from the direct hydrogenation of CO2. The typical catalytic systems are addressed first with the corresponding thermodynamic analysis. Then, the design and optimization of active components in different catalytic systems are discussed in detail, with perspectives on tandem catalysis and reaction coupling involving the Fischer–Tropsch (FT) process, methanol synthesis and acid catalysis. We also provide an overview of the recent progress in industrial process design and highlight the great achievements in practical industry applications. A summary and prospects will also be provided based on the discussion eventually.

Graphical abstract: A review of the recent progress on direct heterogeneous catalytic CO2 hydrogenation to gasoline-range hydrocarbons
A review of the recent progress on direct heterogeneous catalytic CO2 hydrogenation to gasoline-range hydrocarbons
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